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Compound of Interest

Compound Name: 17:0-22:4 PC-d5

CAS No.: 2342575-43-1

Cat. No.: B15557799

Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of 17:0-22:4 PC-d5, a deuterated

phosphatidylcholine internal standard essential for accurate and precise quantification of lipids

in complex biological samples. Its primary application is in mass spectrometry-based

lipidomics.

Core Properties and Quantitative Data
17:0-22:4 PC-d5, also known as 1-heptadecanoyl-2-docosatetraenoyl-sn-glycero(d5)-3-

phosphocholine, is a synthetic, stable isotope-labeled lipid.[1][2] The inclusion of five deuterium

atoms (d5) provides a distinct mass shift, allowing it to be differentiated from its endogenous,

non-labeled counterparts by a mass spectrometer, while maintaining nearly identical chemical

and physical properties. This makes it an ideal internal standard to correct for variations during

sample preparation and analysis.[2][3]
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Property Value References

Molecular Formula C47H81D5NO8P [1][2]

Molecular Weight
829.21 g/mol (also cited as

829.19 g/mol )
[1][2][3][4][5]

Exact Mass 828.64 g/mol [2]

Purity >99% [2]

CAS Number 2342575-43-1 [1][2][4]

Storage Temperature -20°C [2]

Common Synonyms

1-heptadecanoyl-2-

docosatetraenoyl-sn-

glycero(d5)-3-phosphocholine;

PC 17:0-22:4-d5;

PC(17:0/22:4)-d5

[1][2][6]

Experimental Protocols
The use of 17:0-22:4 PC-d5 as an internal standard is critical for quantitative lipidomics

workflows using Liquid Chromatography-Mass Spectrometry (LC-MS). Below is a

representative protocol synthesized from established methodologies.

Lipid Extraction from Biological Samples (MTBE
Method)
This protocol is suitable for extracting lipids from plasma or tissue homogenates.

Sample Preparation: Aliquot 25 µL of plasma or an equivalent amount of tissue homogenate

into a 2 mL glass vial.

Internal Standard Spiking: Add a known amount of 17:0-22:4 PC-d5 (e.g., from a stock

solution like UltimateSPLASH™ ONE) to the sample.[7] The precise amount should be

optimized based on the expected concentration of endogenous phosphatidylcholines.
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Solvent Addition: Add 231 µL of methanol (MeOH) and 770 µL of methyl-tert-butyl ether

(MTBE).[7]

Extraction: Vortex the mixture thoroughly and incubate for 1 hour at room temperature on an

orbital shaker.[7]

Phase Separation: Add 192.5 µL of water to induce phase separation. The final solvent ratio

will be approximately 10:3:2.5 (MTBE:MeOH:Water).[7]

Centrifugation: Centrifuge the sample at 15,800 x g for 10 minutes at 4°C to achieve clear

separation of the aqueous and organic layers.[7]

Collection: Carefully transfer the upper organic layer, which contains the lipids, to a new

glass vial.

Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen gas or using a

vacuum concentrator.

Reconstitution: Reconstitute the dried lipid extract in 200 µL of a suitable solvent for LC-MS

analysis, such as a 9:1 mixture of isopropanol:acetonitrile.[8]

Quantitative Analysis by LC-MS/MS
Chromatographic Separation:

Column: Utilize a C18 or C30 reversed-phase column (e.g., Thermo Accucore™ C30, 2.6

µm, 2.1 mm x 100 mm).[8]

Mobile Phase A: 60:40 Acetonitrile:Water containing 10 mM ammonium formate and 0.1%

formic acid.[2][8]

Mobile Phase B: 90:10 Isopropanol:Acetonitrile containing 10 mM ammonium formate and

0.1% formic acid.[2][8]

Flow Rate: 0.35 mL/min.[8]

Column Temperature: 45-55°C.[2][8]
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Injection Volume: 2 µL.[8]

Gradient Elution: A typical gradient starts with a low percentage of mobile phase B, which

is gradually increased to elute lipids based on their hydrophobicity. An example gradient is

as follows:

0-2 min: 20-30% B

2-4 min: 30-60% B

4-9 min: 60-85% B

9-14 min: 85-90% B

14-17.3 min: Hold at 95% B

17.3-20 min: Return to 20% B for re-equilibration.[8]

Mass Spectrometry Detection:

Ionization Mode: Electrospray Ionization (ESI) in positive mode is typically used for

phosphatidylcholine analysis.

Analysis Mode: Data can be acquired using full scan mode followed by data-dependent

MS/MS, or more targeted methods like Selected Reaction Monitoring (SRM) or Parallel

Reaction Monitoring (PRM).[6]

Monitoring Ions: For quantification, monitor the specific precursor-to-product ion transition

for 17:0-22:4 PC-d5 alongside the transitions for the endogenous lipids of interest. The

d5-label ensures the precursor ion of the standard does not overlap with endogenous

species.

Visualization of Experimental Workflow
The following diagram illustrates the logical flow of a quantitative lipidomics experiment utilizing

17:0-22:4 PC-d5 as an internal standard.
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Caption: Workflow for quantitative lipidomics using a deuterated internal standard.
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Signaling Pathways and Applications
While 17:0-22:4 PC-d5 is not a direct participant in signaling pathways, its role as an internal

standard is crucial for studies that investigate them. Accurate quantification of changes in the

lipidome allows researchers to infer the activity of various signaling cascades. For instance,

alterations in the levels of specific phosphatidylcholines or other lipid classes can be indicative

of:

Membrane Remodeling: Changes in the composition of cell membranes, which affects

receptor signaling and protein function.

Enzyme Activity: The activity of enzymes like phospholipases (e.g., PLA2), which generate

lipid second messengers from phosphatidylcholines.

Disease Biomarkers: Identifying lipid species whose concentrations are significantly altered

in pathological states, such as cancer or metabolic disorders.[8][9]

By enabling precise measurement, 17:0-22:4 PC-d5 supports the elucidation of complex lipid-

mediated signaling networks and the discovery of novel therapeutic targets and biomarkers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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